Cas no 1871944-64-7 (2-Fluoro-N-hydroxypyridine-3-carboxamide)

• Product Name: 2-Fluoro-N-hydroxypyridine-3-carboxamide
• CAS No: 1871944-64-7
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 5736276
• PubChem ID: 131129220
• Update Time: 2025-11-02

2-Fluoro-N-hydroxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1871944-64-7
• 2-Fluoro-N-hydroxypyridine-3-carboxamide
• EN300-1294318
• 3-Pyridinecarboxamide, 2-fluoro-N-hydroxy-

• Inchi： 1S/C6H5FN2O2/c7-5-4(6(10)9-11)2-1-3-8-5/h1-3,11H,(H,9,10)
• InChI Key： VJROPFPOEMHGIQ-UHFFFAOYSA-N
• SMILES： FC1C(C(NO)=O)=CC=CN=1

Computed Properties

• Exact Mass: 156.03350557g/mol
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.442±0.06 g/cm3(Predicted)
• pka: 7.44±0.41(Predicted)

Additional information on 2-Fluoro-N-hydroxypyridine-3-carboxamide

Comprehensive Overview of 2-Fluoro-N-hydroxypyridine-3-carboxamide (CAS No. 1871944-64-7)

2-Fluoro-N-hydroxypyridine-3-carboxamide (CAS No. 1871944-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of hydroxamic acid derivatives, which are known for their versatile applications in medicinal chemistry. The presence of a fluoro substituent and a hydroxamic acid moiety in its structure makes it a promising candidate for various biochemical applications, particularly in enzyme inhibition and drug development.

The molecular formula of 2-Fluoro-N-hydroxypyridine-3-carboxamide is C₆H₅FN₂O₂, with a molecular weight of 156.11 g/mol. Its unique structural features, including the pyridine ring and the hydroxamic acid group, contribute to its ability to interact with biological targets. Researchers are particularly interested in its potential as a metal-chelating agent, which could be leveraged in the design of novel therapeutics for diseases involving metal ion dysregulation.

One of the most compelling aspects of 2-Fluoro-N-hydroxypyridine-3-carboxamide is its role in the development of histone deacetylase (HDAC) inhibitors. HDAC inhibitors are a hot topic in cancer research, as they have shown promise in epigenetic modulation and tumor suppression. The compound's hydroxamic acid group is a critical pharmacophore that enables it to bind to zinc ions in the active site of HDAC enzymes, making it a valuable scaffold for anticancer drug design.

In addition to its pharmaceutical applications, 2-Fluoro-N-hydroxypyridine-3-carboxamide is also being explored in agrochemical research. Its potential as a pesticide intermediate has been investigated due to its ability to disrupt enzymatic processes in pests. This aligns with the growing demand for eco-friendly agrochemicals, a trend driven by increasing environmental awareness and stringent regulatory standards.

The synthesis of 2-Fluoro-N-hydroxypyridine-3-carboxamide typically involves the reaction of 2-fluoronicotinic acid with hydroxylamine under controlled conditions. This process yields a high-purity product suitable for research and development purposes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and ensure its quality.

From a market perspective, the demand for 2-Fluoro-N-hydroxypyridine-3-carboxamide is expected to rise, particularly in the pharmaceutical and agrochemical sectors. The compound's versatility and potential applications in drug discovery and crop protection make it a valuable asset for researchers and manufacturers alike. As the focus on precision medicine and sustainable agriculture intensifies, compounds like 2-Fluoro-N-hydroxypyridine-3-carboxamide are likely to play a pivotal role in addressing global challenges.

For researchers interested in exploring the properties of 2-Fluoro-N-hydroxypyridine-3-carboxamide, it is essential to consider its solubility, stability, and reactivity under various conditions. The compound is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. However, proper handling and storage are recommended to maintain its integrity over time.

In conclusion, 2-Fluoro-N-hydroxypyridine-3-carboxamide (CAS No. 1871944-64-7) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and crop protection. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of cutting-edge research.